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Compound of Interest

Compound Name: 7alpha-O-Ethylmorroniside

cat. No.: B15138913

An In-depth Examination of the Chemical Structure, Properties, and Biological Significance of a
Promising Iridoid Glycoside

Abstract

7alpha-O-Ethylmorroniside, an iridoid glycoside primarily isolated from the fruit of Cornus
officinalis (Shan Zhu Yu), is a compound of increasing interest within the scientific and drug
development communities. Traditionally used in Chinese medicine for the treatment of kidney-
related ailments, recent research has begun to elucidate the pharmacological potential of this
natural product. This technical guide provides a comprehensive overview of the chemical
structure, physicochemical properties, and known biological activities of 7alpha-O-
Ethylmorroniside, intended to serve as a foundational resource for researchers and
professionals in drug discovery and development.

Chemical Structure and Properties

7alpha-O-Ethylmorroniside is characterized by a core iridoid structure, a class of
monoterpenoids widely distributed in the plant kingdom, attached to a glucose moiety. Its
chemical identity has been established through various spectroscopic and analytical
techniques.

Table 1: Chemical and Physicochemical Properties of 7alpha-O-Ethylmorroniside
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Property Value Source
Molecular Formula C19H30011 [1]
Molecular Weight 434.43 g/mol [1]
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Physical Description Data not available

Melting Point Data not available

Solubility Data not available

Note: Experimental data for physical description, melting point, and solubility are not readily
available in the reviewed literature.

Spectroscopic Data

The structural elucidation of 7alpha-O-Ethylmorroniside relies on a combination of
spectroscopic methods. While a comprehensive public database of its spectra is not available,
the following represents the types of data crucial for its characterization.

Table 2: Key Spectroscopic Data for Structural Confirmation
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Technique Description

Proton Nuclear Magnetic Resonance provides

information on the chemical environment and
1H NMR o o

connectivity of hydrogen atoms within the

molecule.

Carbon-13 Nuclear Magnetic Resonance
13C NMR identifies the different carbon environments,

crucial for mapping the carbon skeleton.

Determines the molecular weight and provides
Mass Spectrometry (MS) fragmentation patterns that aid in structural

confirmation.

Identifies the presence of key functional groups,
Infrared (IR) Spectroscopy such as hydroxyl (-OH), carbonyl (C=0), and
ether (C-O-C) groups.

Note: Specific, experimentally-derived spectral data with peak assignments for 7alpha-O-
Ethylmorroniside are not available in the public domain resources reviewed.

Biological Activity and Potential Therapeutic
Applications

7alpha-O-Ethylmorroniside is an iridoid glucoside that has been identified in the fruit of
Cornus officinalis, a plant with a long history of use in traditional Chinese medicine for kidney-
related conditions, including diabetic nephropathy.[1] While research specifically on 7alpha-O-
Ethylmorroniside is still emerging, the biological activities of the structurally related and more
extensively studied compound, morroniside, provide valuable insights into its potential
pharmacological effects.

Morroniside has demonstrated a wide range of biological activities, including neuroprotective,
hepatoprotective, anti-inflammatory, and anti-diabetic effects. It is believed that 7alpha-O-
Ethylmorroniside may share some of these properties. The primary area of investigation for
7alpha-O-Ethylmorroniside is its potential role in the management of kidney diseases.[1]
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Experimental Protocols

Detailed experimental protocols for the isolation, purification, and biological evaluation of
7alpha-O-Ethylmorroniside are not extensively documented in readily accessible literature.
However, general methodologies for the analysis of similar natural products can be adapted.

High-Performance Liquid Chromatography (HPLC) for
Analysis and Purification

A stability-indicating HPLC method is a crucial tool for the quantification and purity assessment
of 7alpha-O-Ethylmorroniside. A general approach would involve:

Column: A C18 reversed-phase column is typically suitable for the separation of iridoid
glycosides.

o Mobile Phase: A gradient elution using a mixture of water (often with a modifier like formic
acid or acetic acid to improve peak shape) and an organic solvent such as acetonitrile or
methanol.

e Detection: UV detection at a wavelength determined by the compound's UV absorbance

maximum.

e Method Validation: The method should be validated for linearity, accuracy, precision,
specificity, and robustness according to established guidelines.

Biological Assays

To investigate the biological activity of 7alpha-O-Ethylmorroniside, a variety of in vitro and in
Vivo assays can be employed. For its potential role in diabetic nephropathy, relevant assays
could include:

e Cell Culture Models: Using human or rodent renal cell lines (e.g., mesangial cells,
podocytes) to assess the effects of the compound on high-glucose-induced hypertrophy,
fibrosis, and inflammation.

o Enzyme-Linked Immunosorbent Assays (ELISASs): To quantify the expression of inflammatory
cytokines and growth factors in cell culture supernatants or tissue homogenates.
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o Western Blotting: To analyze the expression levels of key proteins involved in relevant
signaling pathways.

e Animal Models: Utilizing diabetic animal models (e.g., streptozotocin-induced diabetic
rodents) to evaluate the in vivo efficacy of 7alpha-O-Ethylmorroniside in ameliorating
kidney damage.

Signaling Pathways and Experimental Workflows

While specific signaling pathways for 7alpha-O-Ethylmorroniside have not yet been fully
elucidated, based on the activity of related compounds, several pathways are of interest for
future investigation. The following diagram illustrates a hypothetical experimental workflow for
investigating the potential therapeutic effects of 7alpha-O-Ethylmorroniside in the context of
diabetic nephropathy.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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